N-(2,3-dimethylphenyl)-2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H18FN5OS/c1-13-4-3-5-17(14(13)2)23-19(28)12-29-20-11-10-18-24-25-21(27(18)26-20)15-6-8-16(22)9-7-15/h3-11H,12H2,1-2H3,(H,23,28)
• InChI Key: ZIRJQDVYQUSILP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NN3C(=NN=C3C4=CC=C(C=C4)F)C=C2)C
• Molecular Formula: C21H18FN5OS
• Molecular Weight: 407.5 g/mol

Description

N-(2,3-dimethylphenyl)-2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H18FN5OS and its molecular weight is 407.47. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis and Molecular Imaging Applications Compounds within the structural realm of N-(2,3-dimethylphenyl)-2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide, such as derivatives of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, have been explored for their potential in radiosynthesis and molecular imaging. For instance, [18F]DPA-714, a related compound, demonstrates the ability to label with fluorine-18 for in vivo imaging using positron emission tomography (PET), highlighting its application in the study of the translocator protein (18 kDa) within neurological research (Dollé et al., 2008).

Chemical Synthesis and Biological Activity The synthesis of novel pyridine and fused pyridine derivatives, starting from structurally similar compounds, emphasizes the compound's relevance in developing new pharmaceutical agents. These synthesized compounds have shown antimicrobial and antioxidant activities, underscoring their potential in therapeutic applications (Flefel et al., 2018).

Insecticidal Applications The synthesis of various heterocycles, including triazolo[1,5-a]pyrimidines, and their assessment against pests like the cotton leafworm, indicates the potential of such compounds in agricultural chemistry to develop new insecticidal agents (Fadda et al., 2017).

Antiasthma Agents Research into triazolo[1,5-c]pyrimidines as mediator release inhibitors suggests potential applications in designing antiasthma pharmaceuticals. The specific activities of these compounds in inhibiting mediator release could offer new therapeutic pathways for asthma treatment (Medwid et al., 1990).

Anticancer and PI3K Inhibition The modification of N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide, by replacing the acetamide group with an alkylurea moiety, has shown significant anticancer effects and reduced toxicity. This indicates the compound's potential role in cancer treatment through PI3K inhibition (Wang et al., 2015).